Cas no 264208-69-7 (6-Methoxy-7-((1-methylpiperidin-4-yl)methoxy)quinazolin-4(3H)-one)

• Product Name: 6-Methoxy-7-((1-methylpiperidin-4-yl)methoxy)quinazolin-4(3H)-one
• CAS No: 264208-69-7
• MF: C₁₆H₂₁N₃O₃
• MW: 303.356243848801
• MDL: MFCD16619403
• CID: 1083047
• PubChem ID: 135470375
• Update Time: 2025-05-19

6-Methoxy-7-((1-methylpiperidin-4-yl)methoxy)quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-7-((1-methylpiperidin-4-yl)methoxy)quinazolin-4(3H)-one
• 6-Methoxy-7-(N-methylpiperidin-4-ylmethoxy)-3,4-dihydroquinazolin-4-one
• 6-methoxy-7-[(1-methylpiperidin-4-yl)methoxy]-1H-quinazolin-4-one
• 6-Methoxy-7-[(1-methylpiperidin-4-yl)methoxy]-3,4-dihydroquinazolin-4-one
• 6-methoxy-7-[(1-methylpiperidin-4-yl)methoxy]-3,4-dihydroxyquinazolin-4-one
• 6-methoxy-7-((1-methylpiperidin-4-yl)methoxy)-3,4-dihy
• 6-methoxy-7-[(1'-methylpiperidin-4'-yl)methoxy]quinazolin-4(3H)-one
• AK-48082
• SureCN1613120
• DB-350587
• JXVISOHOJNTGTD-UHFFFAOYSA-N
• 6-methoxy-7-((1-methylpiperidin-4-yl)methoxy)-3,4-dihydroquinazolin-4-one
• 6-METHOXY-7-[(1-METHYLPIPERIDIN-4-YL)METHOXY]-3H-QUINAZOLIN-4-ONE
• 7-((1-methylpiperidin-4-yl)methoxy)-6-methoxyquinazolin-4(3H)-one
• DTXSID30453601
• 6-methoxy-7-(1-methylpiperidin-4-ylmethoxy)-3,4-dihydroquinazolin-4-one
• F13920
• MFCD16619403
• 264208-69-7
• QB3
• SCHEMBL1613120
• SCHEMBL21473570
• 4(3H)-Quinazolinone, 6-methoxy-7-[(1-methyl-4-piperidinyl)methoxy]-
• 6-methoxy-7-[(1-methylpiperidin-4-yl)methoxy]quinazolin-4-ol

• MDL： MFCD16619403
• Inchi： 1S/C16H21N3O3/c1-19-5-3-11(4-6-19)9-22-15-8-13-12(7-14(15)21-2)16(20)18-10-17-13/h7-8,10-11H,3-6,9H2,1-2H3,(H,17,18,20)
• InChI Key： JXVISOHOJNTGTD-UHFFFAOYSA-N
• SMILES： O(C1C=C2C(C(NC=N2)=O)=CC=1OC)CC1CCN(C)CC1

Computed Properties

• Exact Mass: 303.15829154g/mol
• Monoisotopic Mass: 303.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 465.705°C at 760 mmHg
• Solubility: Almost insoluble (0.055 g/l) (25 º C),

6-Methoxy-7-((1-methylpiperidin-4-yl)methoxy)quinazolin-4(3H)-one Security Information

• Storage Condition：Sealed in dry,2-8°C(BD211695)

Additional information on 6-Methoxy-7-((1-methylpiperidin-4-yl)methoxy)quinazolin-4(3H)-one

Comprehensive Overview of 6-Methoxy-7-((1-methylpiperidin-4-yl)methoxy)quinazolin-4(3H)-one (CAS No. 264208-69-7)

The compound 6-Methoxy-7-((1-methylpiperidin-4-yl)methoxy)quinazolin-4(3H)-one (CAS No. 264208-69-7) is a quinazoline derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This molecule features a quinazolin-4(3H)-one core, substituted with a 6-methoxy group and a 7-((1-methylpiperidin-4-yl)methoxy) side chain, which contributes to its distinctive pharmacological profile. Researchers are particularly interested in its role as a kinase inhibitor, a class of compounds that are pivotal in targeting signaling pathways involved in various diseases.

In recent years, the demand for small molecule inhibitors like 6-Methoxy-7-((1-methylpiperidin-4-yl)methoxy)quinazolin-4(3H)-one has surged, driven by advancements in precision medicine and targeted therapy. This compound is often discussed in the context of cancer research, where its ability to modulate specific kinases could offer new avenues for treatment. Additionally, its structural analogs have been explored for their potential in neurodegenerative diseases and inflammatory conditions, making it a versatile candidate for further study.

The synthesis of 6-Methoxy-7-((1-methylpiperidin-4-yl)methoxy)quinazolin-4(3H)-one involves multi-step organic reactions, with a focus on achieving high yield and purity. The 1-methylpiperidin-4-yl moiety is particularly noteworthy, as it enhances the compound's solubility and bioavailability, critical factors for drug development. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for preclinical studies.

From a market perspective, 6-Methoxy-7-((1-methylpiperidin-4-yl)methoxy)quinazolin-4(3H)-one is part of a growing niche of specialty chemicals used in drug discovery. Its CAS No. 264208-69-7 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research. Companies specializing in custom synthesis and contract research often list this compound in their portfolios, catering to the needs of pharmaceutical developers.

One of the most frequently asked questions about 6-Methoxy-7-((1-methylpiperidin-4-yl)methoxy)quinazolin-4(3H)-one revolves around its mechanism of action. Preliminary studies suggest that it may inhibit specific kinases involved in cell proliferation, making it a candidate for anticancer drug development. Another common query concerns its stability and storage conditions, which are crucial for researchers handling this compound in laboratory settings. Proper storage in a cool, dry environment is recommended to maintain its integrity.

In the context of SEO optimization, keywords such as "quinazoline derivatives", "kinase inhibitors", and "CAS 264208-69-7" are highly relevant to this compound. These terms align with current trends in biomedical research and pharmaceutical innovation, ensuring that this content reaches the intended audience. Additionally, the inclusion of long-tail keywords like "6-Methoxy-7-((1-methylpiperidin-4-yl)methoxy)quinazolin-4(3H)-one synthesis" or "applications of quinazolin-4(3H)-one derivatives" can further enhance visibility in search engine results.

Looking ahead, the potential of 6-Methoxy-7-((1-methylpiperidin-4-yl)methoxy)quinazolin-4(3H)-one extends beyond its current applications. With ongoing research into personalized medicine and drug repurposing, this compound may find new roles in treating rare or complex diseases. Its molecular structure serves as a foundation for designing next-generation therapeutics, underscoring its importance in modern chemistry and pharmacology.